3-(2-Pyridinyl)-5-isoxazolemethanol

• Molecular Formula: C9H8N2O2
• Molecular Weight: 176.17 g/mol
• IUPAC Name: (3-pyridin-2-yl-1,2-oxazol-5-yl)methanol
• InChI: InChI=1S/C9H8N2O2/c12-6-7-5-9(11-13-7)8-3-1-2-4-10-8/h1-5,12H,6H2
• InChI Key: XDNGMMUZVUCMJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NOC(=C2)CO

Description

3-(2-Pyridinyl)-5-isoxazolemethanol is a heterocyclic compound featuring an isoxazole ring substituted at the 3-position with a 2-pyridinyl group and a hydroxymethyl group at the 5-position. Its molecular formula is C${10}$H${9}$N${3}$O${2}$, with a molecular weight of 203.20 g/mol.

Comparison with Similar Compounds

Substituent Variations and Structural Similarity

The following table summarizes key analogs of 3-(2-Pyridinyl)-5-isoxazolemethanol, emphasizing substituent effects on properties:

Compound Name	Substituent (Position 3)	Molecular Formula	CAS Number	Similarity Score*	Key Properties/Applications
This compound	2-Pyridinyl	C${10}$H${9}$N${3}$O${2}$	N/A	Reference	Potential ligand for metal coordination
3-(2-Chlorophenyl)-5-isoxazolemethanol	2-Chlorophenyl	C${10}$H${8}$ClNO$_{2}$	438565-33-4	0.94	Higher lipophilicity; antimicrobial studies
3-(3-Nitrophenyl)-5-isoxazolemethanol	3-Nitrophenyl	C${10}$H${8}$N${2}$O${4}$	N/A	N/A	Explosive precursor; nitro group enhances reactivity
3-(3-Pyridinyl)-5-isoxazolemethanol	3-Pyridinyl	C${10}$H${9}$N${3}$O${2}$	206055-90-5	N/A	Dihydrochloride salt improves solubility
(3-Phenyl-5-isoxazolyl)methanol	Phenyl	C${10}$H${9}$NO$_{2}$	90924-12-2	0.90	Simpler structure; used in polymer additives

*Similarity scores calculated using Tanimoto coefficients based on structural fingerprints .